Cas no 5448-53-3 (Benzoicacid, 3-methyl-, 2-methoxyethyl ester)
5448-53-3 structure
Product Name:Benzoicacid, 3-methyl-, 2-methoxyethyl ester
CAS No:5448-53-3
MF:C11H14O3
MW:194.227063655853
CID:385772
PubChem ID:226908
Update Time:2025-04-19
Benzoicacid, 3-methyl-, 2-methoxyethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoicacid, 3-methyl-, 2-methoxyethyl ester
- NSC-17892
- 5448-53-3
- 3-Methylbenzoic acid, 2-methoxyethyl ester
- DTXSID50969658
- 2-methoxyethyl 3-methylbenzoate
- XQEGCLXAOFSBBE-UHFFFAOYSA-N
- NSC17892
-
- Inchi: 1S/C11H14O3/c1-9-4-3-5-10(8-9)11(12)14-7-6-13-2/h3-5,8H,6-7H2,1-2H3
- InChI Key: XQEGCLXAOFSBBE-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=C(C)C=1)=O)CCOC
Computed Properties
- Exact Mass: 194.09432
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Benzoicacid, 3-methyl-, 2-methoxyethyl ester Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
5448-53-3 (Benzoicacid, 3-methyl-, 2-methoxyethyl ester) Related Products
- 120-51-4(Benzyl benzoate)
- 1679-64-7(Mono-Methyl terephthalate)
- 99-75-2(Methyl p-Toluate)
- 1459-93-4(Dimethyl isophthalate)
- 1877-71-0(Monomethyl Isophthalate)
- 93-97-0(Benzoic anhydride)
- 94-08-6(Ethyl p-toluate)
- 117-82-8(Bis(2-methoxyethyl) phthalate)
- 99-36-5(Methyl 3-methylbenzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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